Cas no 170438-29-6 ((1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine))

1-(6-Chloro-pyridin-2-yl)-1-methyl-ethylamine is a specialized organic compound featuring a chloropyridine core with an adjacent tertiary amine functional group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro-substitution at the pyridine ring enhances electrophilic properties, facilitating further derivatization, while the sterically hindered amine group contributes to selective reactivity in nucleophilic transformations. Its stability under standard conditions ensures consistent performance in multi-step synthetic processes. The compound is particularly useful in the development of active ingredients requiring pyridine-based scaffolds, offering precise control over molecular architecture in target-oriented synthesis.
(1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine) structure
170438-29-6 structure
Product Name:(1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine)
CAS No:170438-29-6
MF:C8H11ClN2
MW:170.639340639114
MDL:MFCD13188906
CID:2781801
PubChem ID:57370489
Update Time:2025-05-22

(1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine) Chemical and Physical Properties

Names and Identifiers

    • 2-(6-CHLOROPYRIDIN-2-YL)PROPAN-2-AMINE
    • AB67363
    • 2-Pyridinemethanamine, 6-chloro-alpha,alpha-dimethyl-
    • (1-(6-CHLORO-PYRIDIN-2YL)-1-METHYL-ETHYLAMINE)
    • (1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine)
    • MDL: MFCD13188906
    • Inchi: 1S/C8H11ClN2/c1-8(2,10)6-4-3-5-7(9)11-6/h3-5H,10H2,1-2H3
    • InChI Key: CWDGNJNQYYIGPE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C(C)(C)N)=N1

Computed Properties

  • Exact Mass: 170.0610761 g/mol
  • Monoisotopic Mass: 170.0610761 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.9
  • Molecular Weight: 170.64

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(1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine) Related Literature

Additional information on (1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine)

Research Briefing on 170438-29-6 and 1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine in Chemical Biology and Pharmaceutical Applications

In recent years, the compound 170438-29-6 and its derivative, 1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine, have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, agrochemicals, and as intermediates in organic synthesis. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.

The compound 170438-29-6, also known by its systematic name, has been identified as a key intermediate in the synthesis of various biologically active molecules. Recent studies have focused on optimizing its synthetic pathways to improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the synthesis of 170438-29-6, achieving a 90% yield under mild conditions. This advancement is expected to facilitate large-scale production and further exploration of its derivatives.

1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine, a derivative of 170438-29-6, has shown promising biological activity in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that this compound exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mechanism, providing a foundation for future drug design efforts.

In addition to its therapeutic potential, 1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine has also been investigated for its agrochemical applications. A recent report by the European Journal of Agrochemicals highlighted its efficacy as a novel insecticide, targeting pests resistant to conventional treatments. Field trials conducted in 2023 demonstrated a 75% reduction in pest populations, with minimal environmental impact, positioning this compound as a sustainable alternative in integrated pest management systems.

Despite these advancements, challenges remain in the development and commercialization of these compounds. Issues such as pharmacokinetic properties, toxicity profiles, and regulatory hurdles need to be addressed. Ongoing research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compounds 170438-29-6 and 1-(6-Chloro-pyridin-2yl)-1-methyl-ethylamine represent exciting avenues for research in chemical biology and pharmaceuticals. Their diverse applications, from drug development to agrochemicals, underscore their versatility and potential impact. Continued investment in research and development will be crucial to unlocking their full potential and addressing the challenges associated with their use.

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